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Compound of Interest

Compound Name: Titanium oxalate

Cat. No.: B082650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of a specific, well-

characterized form of titanium (IV) oxalate hydrate, --INVALID-LINK--·H₂O. The information

presented is primarily based on the findings from the study of polycrystalline samples using X-

ray powder diffraction data. This document is intended to serve as a comprehensive resource,

offering detailed crystallographic data, experimental protocols for synthesis and analysis, and

visual representations of the compound's structural characteristics and the workflow for its

characterization.

Introduction
Titanium (IV) oxalate hydrates are a class of coordination compounds that have garnered

interest as precursors for the synthesis of titanium-based materials, such as oxides with various

technological applications. The precise crystal structure of these hydrates is crucial for

understanding their properties and thermal decomposition pathways, which in turn influences

the characteristics of the final oxide materials. This guide focuses on the orthorhombic phase, -

-INVALID-LINK--·H₂O, which has been structurally elucidated from powder diffraction data.[1]

Crystallographic Data
The crystal structure of --INVALID-LINK--·H₂O has been determined to be orthorhombic. The

fundamental crystallographic parameters are summarized in the table below for clear reference

and comparison.
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Parameter Value

Chemical Formula --INVALID-LINK--·H₂O

Crystal System Orthorhombic

Space Group Cmca

Unit Cell Dimension a 15.494(2) Å

Unit Cell Dimension b 10.491(1) Å

Unit Cell Dimension c 9.700(1) Å

Unit Cell Volume 1576.9(3) Å³

Formula Units per Cell (Z) 8

Data sourced from Boudaren et al.[1]

The structure of this compound is characterized by inorganic corrugated layers formed by

corner-sharing TiO₆ octahedra. These layers create infinite —Ti—O—Ti— connections and are

linked together by the oxalate anions.[1]

Experimental Protocols
The synthesis and structural characterization of --INVALID-LINK--·H₂O involve a series of

precise steps, from precursor preparation to data analysis. The following sections detail the

methodologies employed.

Synthesis of Ti₂O₃(H₂O)₂·H₂O
The synthesis of polycrystalline --INVALID-LINK--·H₂O is achieved through a precursor-based

method. While the specific precursors for this exact synthesis are noted as part of a study on

PZT type oxides, a general approach for preparing titanium oxalates involves the reaction of a

titanium (IV) salt with oxalic acid in an aqueous solution.

A documented method for producing a titanium oxalate complex, which upon thermal

treatment yields TiO₂, involves refluxing an aqueous solution of potassium titanyl oxide oxalate.

This leads to the direct crystallization of a titanium oxalate complex.[1] For the specific
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compound --INVALID-LINK--·H₂O, the synthesis is performed to obtain a polycrystalline powder

suitable for X-ray diffraction studies.[1]

Structural Determination from Powder Diffraction Data
The crystal structure of --INVALID-LINK--·H₂O was solved ab initio from conventional

monochromatic X-ray powder diffraction data. This technique is essential when single crystals

of sufficient size and quality for single-crystal X-ray diffraction are not available. The process

involves the following key steps:

Data Collection: A high-quality powder X-ray diffraction pattern of the polycrystalline sample

is collected.

Indexing: The diffraction pattern is indexed to determine the unit cell parameters and crystal

system.

Structure Solution: The crystal structure is solved from the indexed powder data using direct

methods or other ab initio techniques.

Structure Refinement: The structural model is refined using the Rietveld method to obtain the

final atomic coordinates and crystallographic parameters.

Structural Visualization
To aid in the understanding of the experimental and analytical workflow for the characterization

of titanium (IV) oxalate hydrate, a logical diagram is provided below.
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Workflow for Synthesis and Structural Characterization
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Caption: Synthesis and X-ray diffraction workflow.
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Thermal Behavior
The thermal behavior of --INVALID-LINK--·H₂O has been investigated using temperature-

dependent X-ray diffraction and thermal analyses. This is a critical aspect for its application as

a precursor. The study of its dehydration process revealed the formation of a partially

dehydrated phase, --INVALID-LINK--, where the structural framework of the precursor is

maintained. Further heating leads to the complete decomposition of the compound into

anatase, a polymorph of TiO₂.[1]

Other Forms of Titanium (IV) Oxalate Hydrate
It is important to note that other forms of titanium oxalate hydrates and related compounds

exist, though their crystal structures may not be as thoroughly detailed in publicly accessible

literature. For instance, ammonium titanyl oxalate, (NH₄)₂TiO(C₂O₄)₂·H₂O, has been reported

to have a monoclinic crystal structure with distinct cyclic tetrameric units. The preparation of

titanyl oxalate, TiOC₂O₄, has also been a subject of investigation, with some studies suggesting

its formation in solution. The variability in stoichiometry and the presence of the titanyl group

(TiO²⁺) highlight the complexity of titanium oxalate chemistry.

Conclusion
This technical guide has provided a detailed overview of the crystal structure of a specific

titanium (IV) oxalate hydrate, --INVALID-LINK--·H₂O. The presented crystallographic data,

experimental protocols, and workflow diagrams offer a comprehensive resource for researchers

and professionals in the fields of materials science, chemistry, and drug development. The

understanding of this crystal structure is fundamental for the controlled synthesis of titanium-

based materials with tailored properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Crystal Structure of Titanium (IV) Oxalate Hydrate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082650#crystal-structure-of-titanium-iv-oxalate-
hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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